Cas no 1805537-07-8 (Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate)

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure features multiple fluorine substitutions, enhancing its reactivity and metabolic stability, making it a valuable intermediate in the synthesis of advanced active ingredients. The difluoromethyl and trifluoromethyl groups contribute to its lipophilicity, improving membrane permeability in biological systems. This compound is particularly useful in the development of crop protection agents due to its potential pesticidal and herbicidal properties. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications. The ester functionality further allows for versatile derivatization, supporting its role in fine chemical synthesis.
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate structure
1805537-07-8 structure
Product Name:Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
CAS No:1805537-07-8
MF:C9H5F6NO2
MW:273.131923437119
CID:4885973
Update Time:2025-10-28

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
    • Inchi: 1S/C9H5F6NO2/c1-18-8(17)5-3(9(13,14)15)2-4(10)16-6(5)7(11)12/h2,7H,1H3
    • InChI Key: FSXPGWAQFWVXIE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(N=C(C(F)F)C=1C(=O)OC)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 308
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.2

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029031420-250mg
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
1805537-07-8 95%
250mg
$989.80 2022-04-01
Alichem
A029031420-500mg
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
1805537-07-8 95%
500mg
$1,701.85 2022-04-01
Alichem
A029031420-1g
Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate
1805537-07-8 95%
1g
$3,010.80 2022-04-01

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1805537-07-8): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805537-07-8, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate fluorinated pyridine core, has garnered considerable attention due to its unique structural and functional properties. The presence of multiple fluorine atoms, including difluoromethyl, fluoro, and trifluoromethyl substituents, imparts distinct electronic and steric effects that make it a valuable scaffold for the development of novel pharmaceuticals.

The compound's structural framework is derived from pyridine, a heterocyclic aromatic system widely recognized for its role in numerous biologically active molecules. The strategic placement of fluorine atoms not only enhances the metabolic stability of the molecule but also influences its binding affinity to biological targets. This has led to extensive exploration of its potential in drug discovery, particularly in the inhibition of enzymes and receptors involved in critical biological pathways.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to improve drug efficacy and pharmacokinetic profiles. Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate exemplifies this trend, as it has been investigated for its role in developing treatments for various diseases, including cancer and inflammatory disorders. The difluoromethyl group, in particular, is known for its ability to enhance binding interactions with biological targets, making it a preferred moiety in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated pyridine core. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of fluorine chemistry in medicinal drug development.

The pharmacological properties of Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate have been extensively studied in preclinical models. Initial research suggests that this compound exhibits potent activity against several enzymes implicated in disease pathogenesis. For instance, studies have demonstrated its inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The unique combination of substituents enhances its binding affinity to these targets, potentially leading to more effective therapeutic interventions.

In addition to its anti-cancer potential, Methyl 2-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-3-carboxylate has shown promise in treating inflammatory diseases. The fluorinated pyridine scaffold interacts with inflammatory mediators and signaling pathways, modulating immune responses and reducing inflammation. This has opened up new avenues for therapeutic development in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's pharmacokinetic profile is another area of interest. Due to the presence of multiple fluorine atoms, it exhibits enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs. This property is crucial for achieving optimal bioavailability and prolonged half-life in vivo. Furthermore, the fluorine atoms contribute to resistance against enzymatic degradation, ensuring sustained therapeutic effects.

The regulatory landscape for fluorinated pharmaceuticals is evolving rapidly as more evidence emerges regarding their safety and efficacy. Methyl 2-(difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate is currently undergoing preclinical trials to evaluate its suitability for human use. Regulatory agencies are closely monitoring these trials to ensure that the compound meets stringent safety standards before it can be approved for clinical use.

The future prospects of Methyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate are promising given the growing interest in fluorinated compounds as therapeutic agents. Ongoing research aims to optimize its synthetic routes, explore new applications, and refine its pharmacological profile. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable clinical candidates.

In conclusion, Methyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-4-(< strong >trifluoromethyl strong >)pyridine-3-carboxylate (CAS No. 1805537-07-8) stands out as a remarkable compound with significant potential in modern chemical biology and medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most pressing health challenges faced by society today.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd